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Compound of Interest

Compound Name: (-)-alpha-Bisabolol

Cat. No.: B1239774 Get Quote

The proper disposal of (-)-alpha-Bisabolol is crucial for ensuring laboratory safety and

environmental protection. As a substance classified as hazardous to the aquatic environment, it

necessitates handling and disposal through specific, regulated procedures. This guide provides

detailed, step-by-step instructions for researchers, scientists, and drug development

professionals to manage (-)-alpha-Bisabolol waste safely and in compliance with regulations.

Core Principles of Disposal
The primary principle for disposing of (-)-alpha-Bisabolol is to prevent its release into the

environment. The substance is toxic to aquatic life with long-lasting effects[1][2][3]. Therefore, it

must not be disposed of down the drain, in household garbage, or released into the soil[1][2][3]

[4]. The recommended method of disposal is through a licensed hazardous waste management

company, typically involving industrial combustion or incineration[1][2][5].

Quantitative Data Summary
For safe handling, transport, and disposal, it is essential to be aware of the specific hazard

classifications and toxicity data associated with (-)-alpha-Bisabolol.
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Parameter Value Reference

GHS Classification

Hazardous to the aquatic

environment, Chronic,

Category 2

[1][3]

Hazard Statement
H411: Toxic to aquatic life with

long lasting effects
[1][3]

UN Number 3082 [1][3]

UN Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S. ((-)-alpha-

Bisabolol)

[1][3]

Transport Hazard Class

Class 9 (Miscellaneous

dangerous substances and

articles)

[1][3]

Packing Group
III (Substance presenting low

danger)
[1][3]

Aquatic Toxicity (EC50)
1.3 mg/L (Daphnia magna,

48h)
[3]

Aquatic Toxicity (LC50) 4.6–10 mg/L (Fish, 96h) [3]

Water Hazard Class
Class 2 (Germany): Hazardous

for water
[3]

Step-by-Step Disposal Protocol
The following protocol outlines the standard operating procedure for the collection and disposal

of (-)-alpha-Bisabolol waste in a laboratory setting.

1. Waste Collection and Storage:

Use Designated Waste Containers: Collect all waste containing (-)-alpha-Bisabolol,
including surplus material and contaminated consumables (e.g., gloves, wipes), in a

designated, properly labeled hazardous waste container.
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Original Containers: Whenever possible, leave the chemical in its original container[2]. Do

not mix it with other waste streams[2].

Container Integrity: Ensure the waste container is chemically compatible, in good condition,

and kept tightly closed when not in use[2][5]. Store in a cool, dry, and well-ventilated area[2]

[5].

2. Handling Contaminated Materials and Spills:

Contaminated Packaging: Handle contaminated packaging and containers with the same

precautions as the substance itself. These must be disposed of as hazardous waste unless

completely emptied and cleaned[1][2].

Spill Management: In the event of a spill, absorb the liquid with an inert material such as

sand, diatomite, or a universal binder[1][3][4].

Cleanup: Collect the absorbed material and spillage into a suitable, closed container for

disposal[1][2]. Ventilate the affected area.

3. Final Disposal Procedure:

Engage a Licensed Contractor: Arrange for the collection and disposal of the hazardous

waste through a licensed and approved waste disposal company[2][4].

Regulatory Compliance: Ensure that all disposal activities comply with local, regional, and

national environmental regulations[2][6].

Documentation: Maintain accurate records of waste generation and disposal as required by

your institution and local authorities.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (-)-
alpha-Bisabolol.
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Start: (-)-alpha-Bisabolol
Waste Generated

Is it a spill or surplus chemical?

1. Contain Spill with
Inert Absorbent

Spill

1. Keep in Original or
Designated Waste Container

Surplus / Routine Waste

2. Collect Absorbed Material
into a Labeled Container

3. Store Securely in Designated
Hazardous Waste Area

2. Ensure Container is
Closed and Properly Labeled

4. Contact Licensed
Waste Disposal Company

End: Compliant Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (-)-alpha-Bisabolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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